Arsenic Trichloride Arsenic Trichloride Arsenic trichloride appears as a colorless to yellow oily fuming liquid. It is irritating to the skin, eyes, and mucous membranes. Very toxic by inhalation and ingestion.
Arsenic trichloride is a arsenic molecular entity that consists of a single arsenic atom bearing three chloro substituents. It has a role as a genotoxin. It is an arsenic molecular entity and a pnictogen halide.
Brand Name: Vulcanchem
CAS No.: 7784-34-1
VCID: VC0116441
InChI: InChI=1S/AsCl3/c2-1(3)4
SMILES: Cl[As](Cl)Cl
Molecular Formula: AsCl3
Molecular Weight: 181.28 g/mol

Arsenic Trichloride

CAS No.: 7784-34-1

Reference Standards

VCID: VC0116441

Molecular Formula: AsCl3

Molecular Weight: 181.28 g/mol

Arsenic Trichloride - 7784-34-1

CAS No. 7784-34-1
Product Name Arsenic Trichloride
Molecular Formula AsCl3
Molecular Weight 181.28 g/mol
IUPAC Name trichloroarsane
Standard InChI InChI=1S/AsCl3/c2-1(3)4
Standard InChIKey OEYOHULQRFXULB-UHFFFAOYSA-N
SMILES Cl[As](Cl)Cl
Canonical SMILES Cl[As](Cl)Cl
Boiling Point 266.4 °F at 760 mm Hg (USCG, 1999)
130 °C
130.2 °C
Colorform Oily liquid
Colorless liquid
Density 2.156 at 77 °F (USCG, 1999)
2.1450 @ 25 °C
2.1 g/cm³
Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.06
Melting Point 3.2 °F (EPA, 1998)
-16 °C
Physical Description Arsenic trichloride appears as a colorless to yellow oily fuming liquid. It is irritating to the skin, eyes, and mucous membranes. Very toxic by inhalation and ingestion.
COLOURLESS OILY FUMING LIQUID WITH PUNGENT ODOUR.
Description Arsenic trichloride appears as a colorless to yellow oily fuming liquid. It is irritating to the skin, eyes, and mucous membranes. Very toxic by inhalation and ingestion.
Arsenic trichloride is a arsenic molecular entity that consists of a single arsenic atom bearing three chloro substituents. It has a role as a genotoxin. It is an arsenic molecular entity and a pnictogen halide.
Shelf Life FUMES IN MOIST AIR
Solubility One mol can be dissolved in 9 moles of water; miscible with chloroform, carbon tetrachloride, iodine, sulfur, alkali iodides, oils and fats.
Sol in hydrogen bromide, hydrochloric acid, alcohol, and phosphorus trichloride.
Sol in ether
Solubility in water: reaction
Synonyms Arsenic Trichloride; Arsenic(3+) Chloride; Arsenic(III) Chloride; Arsenous Chloride; Fuming Liquid Arsenic; Trichloroarsine;
Vapor Density 6.25 (EPA, 1998) (Relative to Air)
6.25 (Air= 1)
Relative vapor density (air = 1): 6.3
Vapor Pressure 10 mm Hg at 74.3 °F (EPA, 1998)
10 mm Hg @ 23.5 °C
Vapor pressure, kPa at 20 °C: 1.17
PubChem Compound 24570
Last Modified Nov 11 2021
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